Cas no 1008947-09-8 (2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(propan-2-yl)acetamide)

• Product Name: 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(propan-2-yl)acetamide
• CAS No: 1008947-09-8
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 6221843
• PubChem ID: 2918633
• Update Time: 2025-05-23

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(propan-2-yl)acetamide
• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-isopropylacetamide
• Oprea1_282531
• AKOS016318940
• Oprea1_676724
• 1008947-09-8
• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)-N-isopropylacetamide
• Z56976992
• F1199-0081
• 2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-propan-2-ylacetamide
• AS-871/40975536
• AB00685749-01
• AKOS000535988

• Inchi： 1S/C15H21N3O2/c1-8(2)16-14(19)7-13-15(20)18-12-6-10(4)9(3)5-11(12)17-13/h5-6,8,13,17H,7H2,1-4H3,(H,16,19)(H,18,20)
• InChI Key： QPZLGDYGWUUTHS-UHFFFAOYSA-N
• SMILES： O=C1C(CC(NC(C)C)=O)NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(propan-2-yl)acetamide

2-(6,7-Dimethyl-3-Oxo-1,2,3,4-Tetrahydroquinoxalin-2-Yl)-N-(Propan-2-Yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1008947-09-8, known as 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(propan-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of tetrahydroquinoxalines, which are known for their versatile chemical properties and wide-ranging applications in drug discovery and material science.

The tetrahydroquinoxaline framework is a bicyclic structure that has been extensively studied due to its ability to act as a scaffold for various functional groups. In the case of 2-(6,7-dimethyl-3-oxo...), the molecule incorporates a methyl group substitution at positions 6 and 7 of the tetrahydroquinoxaline ring system. This substitution pattern not only enhances the stability of the molecule but also introduces unique electronic properties that make it suitable for specific chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs due to its amphiphilic nature. The presence of the acetamide group at position 2 of the tetrahydroquinoxaline ring further enhances its solubility in both polar and non-polar solvents, making it an ideal candidate for encapsulating drugs with varying physicochemical properties.

In addition to its role in drug delivery, 2-(6,7-dimethyl...) has also shown promise in catalytic applications. The molecule's ability to coordinate with metal ions has been leveraged in designing heterogeneous catalysts for various organic transformations. For instance, recent experiments have demonstrated its effectiveness in facilitating the oxidation of alcohols to ketones under mild conditions. This property underscores its potential in green chemistry and sustainable chemical processes.

The synthesis of 2-(6,7-dimethyl...) involves a multi-step process that typically begins with the preparation of the tetrahydroquinoxaline core. The key steps include cyclization reactions and subsequent functionalization to introduce the methyl and acetamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions and improve yields.

From a structural standpoint, the molecule's dimethyl substitution at positions 6 and 7 plays a crucial role in stabilizing the tetrahydroquinoxaline ring through steric hindrance. This stabilization not only enhances the compound's thermal stability but also contributes to its resistance against oxidative degradation. Such properties make it suitable for applications in high-temperature environments or long-term storage conditions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding interactions with various biological targets, including enzymes involved in metabolic pathways. The findings suggest that 2-(6,7-dimethyl...) could serve as a lead compound for developing inhibitors against these enzymes, opening new avenues in therapeutic development.

In conclusion, CAS No. 1008947-09-8, or 2-(6,7-dimethyl...), represents a versatile and promising molecule with applications spanning drug delivery, catalysis, and enzyme inhibition. Its unique structural features and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.